Cas no 93040-32-5 (2,4-Pentanedione, 3,3'-[1,3-phenylenebis(methylene)]bis-)

• Product Name: 2,4-Pentanedione, 3,3'-[1,3-phenylenebis(methylene)]bis-
• CAS No: 93040-32-5
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• CID: 752882
• PubChem ID: 66661216
• Update Time: 2025-04-19

2,4-Pentanedione, 3,3'-[1,3-phenylenebis(methylene)]bis- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3,3'-[1,3-phenylenebis(methylene)]bis-
• 3-[[3-(2-acetyl-3-oxobutyl)phenyl]methyl]pentane-2,4-dione
• SCHEMBL346630
• FZHMKLSLKYTDTF-UHFFFAOYSA-N
• DTXSID10735533
• 93040-32-5
• 3,3'-[1,3-phenylenebis(methylene)]bis(2,4-pentanedione)
• 3,3'-[1,3-Phenylenebis(methylene)]di(pentane-2,4-dione)

• Inchi： 1S/C18H22O4/c1-11(19)17(12(2)20)9-15-6-5-7-16(8-15)10-18(13(3)21)14(4)22/h5-8,17-18H,9-10H2,1-4H3
• InChI Key： FZHMKLSLKYTDTF-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CC1C=CC=C(C=1)CC(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 302.15180918g/mol
• Monoisotopic Mass: 302.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.3Ų